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Compound of Interest

Compound Name:
POTASSIUM FERROCYANIDE

TRIHYDRATE

Cat. No.: B079640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

crystallization of potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O). The document

details various synthesis methodologies, experimental protocols, and crystallization techniques,

supported by quantitative data and safety information. This guide is intended to serve as a

practical resource for professionals in research and development.

Physicochemical Properties
Potassium ferrocyanide trihydrate, also known as yellow prussiate of potash, is a lemon-

yellow crystalline solid. It is the potassium salt of the coordination complex [Fe(CN)₆]⁴⁻. The

trihydrate is the common commercially available form and is stable under normal conditions.

Table 1: Physicochemical Properties of Potassium Ferrocyanide Trihydrate
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Property Value References

Molecular Formula K₄[Fe(CN)₆]·3H₂O [1]

Molar Mass 422.39 g/mol [1]

Appearance
Lemon-yellow monoclinic

crystals
[1]

Density 1.85 g/cm³ [1]

Melting Point
Decomposes at ~70 °C (loses

water of crystallization)
[2]

Solubility in Water See Table 2

Solubility in other solvents Insoluble in ethanol [1]

Crystal System Monoclinic [3]

Synthesis Methodologies
Several methods for the synthesis of potassium ferrocyanide have been reported, ranging from

historical and industrial processes to laboratory-scale preparations. The choice of method may

depend on the desired scale, purity, and available starting materials.

Industrial Production
The modern industrial production of potassium ferrocyanide typically involves the reaction of

hydrogen cyanide (HCN), ferrous chloride (FeCl₂), and calcium hydroxide (Ca(OH)₂). This

process forms calcium ferrocyanide, which is then treated with potassium salts to precipitate

the desired potassium ferrocyanide.[1]

Laboratory Synthesis from Potassium Ferricyanide
A common laboratory-scale synthesis involves the reduction of potassium ferricyanide

(K₃[Fe(CN)₆]) to potassium ferrocyanide. This can be achieved using a reducing agent such as

hydrogen peroxide in an alkaline medium.[4]

Experimental Protocol: Reduction of Potassium Ferricyanide
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Materials:

Potassium ferricyanide (K₃[Fe(CN)₆])

Potassium hydroxide (KOH)

Hydrogen peroxide (H₂O₂) (3% solution)

Distilled water

Procedure:

Dissolve a known amount of potassium ferricyanide in a minimal amount of distilled water.

In a separate beaker, prepare a solution of potassium hydroxide.

Add the potassium hydroxide solution to the potassium ferricyanide solution to make it

alkaline.[4]

Slowly add hydrogen peroxide solution to the alkaline potassium ferricyanide solution with

constant stirring. The color of the solution will change from red to yellow, indicating the

reduction of ferricyanide to ferrocyanide.[5]

The reaction is exothermic and may produce gas, so it should be performed in a well-

ventilated fume hood.[6]

Once the reaction is complete (the red color has disappeared), the solution can be

concentrated by gentle heating to induce crystallization.

Allow the solution to cool slowly to room temperature, followed by further cooling in an ice

bath to maximize crystal yield.

Collect the yellow crystals of potassium ferrocyanide trihydrate by filtration.

Wash the crystals with a small amount of cold distilled water and dry them at room

temperature.

Synthesis from an Iron(II) Salt and Potassium Cyanide
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This method involves the direct reaction of an iron(II) salt, such as ferrous sulfate (FeSO₄), with

potassium cyanide (KCN).

Experimental Protocol: Synthesis from Ferrous Sulfate and Potassium Cyanide

Materials:

Ferrous sulfate (FeSO₄)

Potassium cyanide (KCN)

Distilled water

Procedure:

Prepare a solution of ferrous sulfate in distilled water.

In a separate beaker, prepare a solution of potassium cyanide in distilled water. Caution:

Potassium cyanide is highly toxic. Handle with extreme care in a fume hood and wear

appropriate personal protective equipment.

Slowly add the potassium cyanide solution to the ferrous sulfate solution with constant

stirring. A precipitate of iron(II) cyanide (Fe(CN)₂) will form initially.[6]

Continue adding the potassium cyanide solution until the precipitate redissolves, forming a

clear yellow solution of potassium ferrocyanide.[6]

Filter the solution to remove any insoluble impurities.

Concentrate the filtrate by gentle heating and then allow it to cool slowly to obtain crystals of

potassium ferrocyanide trihydrate.

Collect the crystals by filtration, wash with cold distilled water, and dry.

Crystallization
The crystallization of potassium ferrocyanide trihydrate from an aqueous solution is a key

step in obtaining a pure product with a well-defined crystalline form. The solubility of potassium
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ferrocyanide in water is highly dependent on temperature, which is the basis for

recrystallization by cooling.

Table 2: Solubility of Potassium Ferrocyanide in Water

Temperature (°C) Solubility ( g/100 mL)

0 14.5

10 21.8

20 28.9

30 35.7

40 42.5

50 50.0

60 57.5

70 65.0

80 72.5

90 80.0

100 87.5

Data compiled from various sources.

Recrystallization Protocol
Recrystallization is a purification technique used to remove impurities from a solid compound.

Materials:

Crude potassium ferrocyanide trihydrate

Distilled water

Procedure:
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Dissolve the crude potassium ferrocyanide trihydrate in a minimum amount of hot distilled

water (around 70-80°C) to form a saturated solution.

If any insoluble impurities are present, perform a hot filtration to remove them.

Allow the hot, clear solution to cool slowly to room temperature. Covering the beaker with a

watch glass will slow down the cooling and evaporation rate, promoting the formation of

larger, more well-defined crystals.[7]

For optimal yield, place the beaker in an ice bath after it has reached room temperature.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold distilled water to remove any remaining

mother liquor.

Dry the crystals at room temperature or in a desiccator.

Factors Influencing Crystallization
Cooling Rate: A slower cooling rate generally leads to the formation of larger and more

perfect crystals, while rapid cooling can result in smaller, less-defined crystals.[7]

Supersaturation: The degree of supersaturation is the driving force for crystallization.

Controlling the rate at which supersaturation is generated (e.g., through controlled cooling)

can influence the crystal size distribution.

Impurities: The presence of impurities can affect the crystal habit (shape) and may inhibit

crystal growth.

Characterization
The synthesized and crystallized potassium ferrocyanide trihydrate can be characterized

using various analytical techniques to confirm its identity and purity.

X-Ray Diffraction (XRD): XRD is used to determine the crystal structure and phase purity.

Potassium ferrocyanide trihydrate typically crystallizes in a monoclinic system.[3][8]
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Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectroscopy can be used to identify

the characteristic vibrational modes of the ferrocyanide anion ([Fe(CN)₆]⁴⁻) and the water of

hydration. The prominent C≡N stretching vibration is typically observed around 2044 cm⁻¹.[9]

Safety Precautions
Potassium Ferrocyanide: While potassium ferrocyanide itself has low toxicity, it can release

highly toxic hydrogen cyanide gas if it comes into contact with strong acids. Therefore, it

should be handled with care, and the mixing with acids should be avoided.

Potassium Ferricyanide: Potassium ferricyanide is also of low toxicity but should be handled

with care.

Potassium Cyanide: Potassium cyanide is a highly toxic compound and should only be

handled by trained personnel in a well-ventilated fume hood with appropriate personal

protective equipment.

Hydrogen Peroxide: Hydrogen peroxide is a strong oxidizer and can cause skin and eye

irritation.

Potassium Hydroxide: Potassium hydroxide is a corrosive base and can cause severe burns.

Always consult the Safety Data Sheet (SDS) for each chemical before use and wear

appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.

Visualizing Workflows
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Caption: A logical workflow for the synthesis and crystallization of potassium ferrocyanide
trihydrate.

Recrystallization Workflow
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Caption: A step-by-step workflow for the recrystallization of potassium ferrocyanide
trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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